Cas no 5685-35-8 (3-[5-(3-methoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine)

• Product Name: 3-[5-(3-methoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine
• CAS No: 5685-35-8
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• CID: 1600160
• PubChem ID: 789858
• Update Time: 2025-04-21

3-[5-(3-methoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-[5-(3-methoxyphenyl)-1,2,4-oxadiazol-3-yl]pyridine
• 3-[5-(3-Methoxy-phenyl)-[1,2,4]oxadiazol-3-yl]-pyridine
• pyridine, 3-[5-(3-methoxyphenyl)-1,2,4-oxadiazol-3-yl]-
• RQRNYLAWRRYZRC-UHFFFAOYSA-N
• SR-01000496568
• AKOS000643348
• STK114471
• CB15735
• 5685-35-8
• CBMicro_012236
• SCHEMBL8040085
• DTXSID40972277
• BIM-0012418.P001
• Oprea1_022716
• SMSF0006975
• SR-01000496568-1
• Cambridge id 5685358
• 5-(3-methoxyphenyl)-3-pyridin-3-yl-1,2,4-oxadiazole
• CHEMBL3104067
• 3-[5-(3-Methoxyphenyl)-[1,2,4]oxadiazol-3-yl)pyridine
• Oprea1_700804

• Inchi： 1S/C14H11N3O2/c1-18-12-6-2-4-10(8-12)14-16-13(17-19-14)11-5-3-7-15-9-11/h2-9H,1H3
• InChI Key： RQRNYLAWRRYZRC-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=C(C=2)OC)=NC(C2C=NC=CC=2)=N1

Computed Properties

• Exact Mass: 253.08523
• Monoisotopic Mass: 253.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61Ų

Experimental Properties

• PSA: 61.04